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Compound of Interest

Compound Name: 4-Bromothiazole

Cat. No.: B1332970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide to the safe handling, storage, and

emergency procedures for 4-Bromothiazole. The information herein is compiled from safety

data sheets and chemical safety literature to ensure the well-being of laboratory personnel and

the integrity of research.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of 4-Bromothiazole is

fundamental to its safe handling. This data is crucial for designing experiments, selecting

appropriate storage conditions, and planning emergency responses.

Property Value Source(s)

Molecular Formula C₃H₂BrNS [1]

Molecular Weight 164.03 g/mol [1]

CAS Number 34259-99-9 [1][2]

Appearance Colorless to pale yellow liquid [3]

Boiling Point 190°C [4]

Storage Temperature
Room temperature, in a dry,

dark, sealed place
[5][6]
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Hazard Identification and Classification
4-Bromothiazole is classified as a hazardous substance. The following table summarizes its

GHS hazard classifications, which communicate the nature and severity of the potential health

and environmental effects.

Hazard Class Category GHS Code Signal Word
Hazard
Statement

Acute Toxicity,

Oral
4 H302 Warning

Harmful if

swallowed[1]

Skin

Corrosion/Irritatio

n

2 H315 Warning
Causes skin

irritation[1]

Serious Eye

Damage/Eye

Irritation

1 H318 Danger
Causes serious

eye damage[1]

Specific Target

Organ Toxicity

(Single

Exposure)

3 H335 Warning

May cause

respiratory

irritation[1]

Experimental Protocols: Safe Handling and Storage
Adherence to strict protocols is mandatory to minimize risk when working with 4-
Bromothiazole.

Handling Procedures
Ventilation: Always handle 4-Bromothiazole in a well-ventilated area, preferably within a

chemical fume hood to avoid inhalation of vapors.[2][7]

Personal Protective Equipment (PPE): A detailed visualization of required PPE is provided in

Figure 1. Always wear appropriate chemical-resistant gloves (e.g., nitrile), safety goggles,

and a lab coat.[2][7] A face shield may be necessary for splash protection.[2]
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Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and

clothing.[7]

Hygiene: Wash hands thoroughly with soap and water after handling, before breaks, and at

the end of the workday.[7] Do not eat, drink, or smoke in areas where 4-Bromothiazole is

handled.[7]

Clothing: Contaminated clothing should be removed immediately and washed before reuse.

[7]

Storage Procedures
Container: Keep the container tightly closed when not in use.[2]

Location: Store in a cool, dry, and well-ventilated area away from incompatible substances.

[2][7]

Incompatibilities: Avoid storage with strong oxidizing agents, strong acids, strong bases, and

amines.[2]

Ignition Sources: Keep away from heat and sources of ignition.[2]

Personal Protective Equipment (PPE) Workflow
The following diagram outlines the mandatory personal protective equipment for handling 4-
Bromothiazole.

Personal Protective Equipment (PPE) for 4-Bromothiazole

Handling 4-Bromothiazole Wear a Lab Coat Wear Chemical-Resistant
Gloves (Nitrile) Wear Safety Goggles Wear a Face Shield

(for splash risk)
Work in a Chemical

Fume Hood Proceed with Work

Click to download full resolution via product page

Caption: Mandatory PPE for handling 4-Bromothiazole.
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Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving 4-
Bromothiazole.

First-Aid Measures
Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[7]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[7]

Spill Response Protocol
A systematic approach is necessary to safely manage a spill of 4-Bromothiazole. The

following workflow diagram illustrates the key steps.
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4-Bromothiazole Spill Response Workflow

Spill Occurs

Evacuate Immediate Area
& Notify Personnel

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Contain the Spill with
Inert Absorbent Material

Carefully Collect Absorbed
Material into a Sealed Container

Decontaminate Spill Area

Dispose of Waste According
to Local Regulations

Click to download full resolution via product page

Caption: Step-by-step spill response workflow.
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Spill Cleanup Methodology:

Evacuate and Notify: Immediately alert personnel in the vicinity and evacuate the immediate

area.

Assess the Spill: Determine the extent of the spill and if it is safe to clean up with available

resources. For large spills, contact your institution's emergency response team.

Personal Protection: Before approaching the spill, don the appropriate PPE, including

chemical-resistant gloves, safety goggles, and a respirator if ventilation is inadequate.[7]

Ventilation: Ensure the area is well-ventilated.

Containment: For liquid spills, use an inert absorbent material such as vermiculite, sand, or

commercial sorbent pads to contain the spill.[1]

Collection: Carefully sweep or scoop up the absorbed material and place it into a designated,

labeled, and sealed waste container.[1]

Decontamination: Clean the spill area with a suitable solvent (e.g., soap and water), and

collect the cleaning materials as hazardous waste.

Disposal: Dispose of the sealed waste container through a licensed hazardous waste

disposal company, adhering to all local, state, and federal regulations.[1][2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[8]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[7] This may include carbon oxides, nitrogen oxides, sulfur

oxides, and hydrogen bromide.[2][8]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[2]
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Disposal Considerations
All waste materials contaminated with 4-Bromothiazole must be treated as hazardous waste.

Waste Collection: Collect all contaminated materials, including unused product and cleaning

supplies, in a dedicated, properly labeled, and sealed container.[1]

Regulations: Disposal must be conducted in accordance with all applicable local, state, and

federal environmental regulations.[2]

Licensed Disposal: Entrust the final disposal to a licensed hazardous waste disposal

company.[1]

By adhering to the guidelines outlined in this document, researchers, scientists, and drug

development professionals can mitigate the risks associated with 4-Bromothiazole and

maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1332970#4-bromothiazole-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1332970#4-bromothiazole-safety-and-handling-precautions
https://www.benchchem.com/product/b1332970#4-bromothiazole-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1332970?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

